N-[(3-ethoxyphenyl)methyl]cyclopentanamine;hydrochloride

• IUPAC Name: N-[(3-ethoxyphenyl)methyl]cyclopentanamine;hydrochloride
• InChI: InChI=1S/C14H21NO.ClH/c1-2-16-14-9-5-6-12(10-14)11-15-13-7-3-4-8-13;/h5-6,9-10,13,15H,2-4,7-8,11H2,1H3;1H
• InChI Key: PXHNTMNHLILUFG-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC(=C1)CNC2CCCC2.Cl
• Molecular Formula: C14H22ClNO
• Molecular Weight: 255.78 g/mol

Description

“N-(3-ethoxybenzyl)cyclopentanamine hydrochloride” is a compound that contains a cyclopentanamine group, which is a cyclopentane ring with an amine (-NH2) substituent. It also has a benzyl group (a benzene ring attached to a methylene group) that is substituted with an ethoxy group at the 3-position.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a cyclopentane ring, a benzene ring, and an ethoxy group. The presence of the amine group and the hydrochloride counterion suggests that this compound would exist primarily as a salt in solid or aqueous forms.

Chemical Reactions Analysis

As an amine, this compound could participate in a variety of chemical reactions. For example, it could act as a base, accepting a proton to form a positively charged ammonium ion. It could also react with carboxylic acids to form amides, or with aldehydes and ketones to form imines.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. As an amine, it would likely be polar and capable of forming hydrogen bonds, which could make it soluble in water. The presence of the aromatic benzene ring and the aliphatic cyclopentane ring could also contribute to its lipophilicity.